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Compound of Interest

Compound Name: IGNITABILITY

Cat. No.: B1175610

A Comparative Analysis of the Ignitability of
Common Wood Species

This guide provides a comparative study of the ignitability of various wood species, presenting
experimental data on key flammability parameters. The information is intended for researchers
and scientists in the fields of materials science, fire safety engineering, and drug development
where the thermal decomposition of natural products is of interest. The data is primarily derived
from cone calorimetry, a standard method for quantifying material flammability.

Data Presentation: Ignitability of Various Wood
Species

The following table summarizes the Time to Ignition (TTI) and Peak Heat Release Rate (pHRR)
for several wood species when subjected to a specific external heat flux. Lower TTI values
indicate a higher propensity for ignition, while higher pHRR values suggest a more intense fire
once ignited. It is important to note that these values can be influenced by factors such as
moisture content, density, and the presence of extractives in the wood.[1][2][3]
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_ Peak Heat
. Time to
] Applied Heat o Release Rate
Wood Species  Type Ignition (TTI)
Flux (kwW/m?) () (PHRR)
s
(kWIm?)
Pine (Southern) Softwood 50 13.8-47.5 165
Douglas Fir Softwood 50 35.6 ~200
Redwood Softwood 50 ~30 ~180
Oak (Red) Hardwood 50 ~35 375.7
Birch Hardwood 50 ~30 ~370
Maple Hardwood 50 ~40 ~350
Larch Softwood 50 ~45 ~250
Aspen Hardwood 50 ~25 ~300
Chestnut Hardwood 50 ~30 370.5
Zelkova Hardwood 50 ~50 193.7

Note: The data presented is a synthesis from multiple sources and represents a range of
reported values under similar test conditions. For precise comparisons, refer to the original
research papers.[1][4]1[51[6][71[8]1[9]

Experimental Protocols: Cone Calorimetry

The data presented in this guide was primarily obtained using a cone calorimeter, following
standardized procedures such as ASTM E1354 or ISO 5660-1.[4][10][11][12][13][14] These
protocols are designed to measure the heat release rate and other flammability characteristics
of materials under controlled laboratory conditions.

Apparatus: The cone calorimeter consists of a conical radiant electric heater that applies a
uniform heat flux to a horizontally oriented sample.[11] An electric spark igniter is positioned
above the sample to ignite the flammable gases produced during thermal decomposition.[12] A
load cell continuously measures the mass of the sample, and an exhaust system collects the
combustion products for analysis.[11]
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Procedure:

e Sample Preparation: Test specimens, typically 200 mm x 100 mm, are conditioned to a
specific moisture content before testing.[4] They are then wrapped in aluminum foil, leaving
the top surface exposed, and placed in a sample holder.

o Testing: The sample is positioned under the conical heater and exposed to a predetermined
heat flux, typically ranging from 25 to 75 kW/mz2.[8][15] The spark igniter is activated to
facilitate piloted ignition.

» Data Collection: Throughout the test, several parameters are continuously recorded,
including:

o Time to Ignition (TTI): The time elapsed from the start of the heat exposure to the moment
of sustained flaming combustion.[11]

o Heat Release Rate (HRR): Calculated based on the principle of oxygen consumption, this
is the primary measure of the fire's intensity.[11][16] The peak HRR (pHRR) is the
maximum value recorded during the test.

o Mass Loss Rate (MLR): The rate at which the sample's mass decreases due to
combustion.[1]

o Smoke Production: Measured by the obscuration of a laser beam in the exhaust duct.

Visualizations

The following diagram illustrates the experimental workflow for determining the ignitability of
wood species using a cone calorimeter.
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Caption: Experimental workflow for cone calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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